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Compound of Interest

Compound Name: LY 341495 disodium salt
Cat. No.: B1574455
Get Quote
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Abstract & Compound Overview

LY 341495 is a highly potent, selective, and nanomolar-affinity antagonist for Group Il
metabotropic glutamate receptors (mGlu2 and mGlu3). It is widely used in neuroscience to
investigate synaptic plasticity, anxiety, and schizophrenia models.

While the free acid form of LY 341495 requires organic solvents (like DMSO) and pH
manipulation for dissolution, the Disodium Salt form described in this protocol offers superior
aqueous solubility, allowing for direct dissolution in water or saline. This characteristic
significantly reduces solvent-induced toxicity in sensitive in vivo and in vitro assays.

Key Compound Properties:

e Chemical Name: (2S)-2-Amino-2-[(1S,2S)-2-carboxycycloprop-1-yl]-3-(xanth-9-yl) propanoic
acid disodium salt[1][2]

e Molecular Weight: 397.33 g/mol (Disodium Salt)[1][3]

e Target: mGlu2 (
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= 2.3 nM), mGlu3 (
= 1.3 nM)[2]

+ Appearance: White to off-white solid[4]

Mechanism of Action

LY 341495 acts as a competitive orthosteric antagonist. Under physiological conditions,
glutamate binds to mGIuR2/3, activating

proteins which inhibit Adenylyl Cyclase, leading to a reduction in CAMP. LY 341495 blocks this
cascade, preventing the glutamate-induced suppression of cCAMP and modulating presynaptic
glutamate release.
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Figure 1: Signaling pathway showing LY 341495 antagonism of the mGIluR2/3-Gi/o-cAMP
cascade.[3][4][5][6]

Solubility Profile & Solvent Selection

The choice of solvent is critical. The disodium salt is hygroscopic and highly water-soluble,
negating the need for high concentrations of DMSO.

Solubility Limit )
Solvent Recommendation Notes
(Max)

Ideal for stock
~100 mM (39.7 ) solutions. pH is
Water (HPLC Grade) Highly Recommended ] )
mg/mL) slightly basic; buffers

well upon dilution.

Good for immediate

use; high salt ions

may slightly reduce
PBS (pH 7.2) ~50 mM Recommended -

max solubility

compared to pure

water.

Use only if water is
) contraindicated.
DMSO ~20-50 mM Secondary Choice
Unnecessary for the

salt form.

Poor solubility;
Ethanol <5mM Not Recommended o
precipitation likely.[4]
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Critical Distinction: Ensure you are using the Disodium Salt. If you possess the Free Acid form,

it will NOT dissolve in water and requires 1.2 eq. NaOH or 100% DMSO.

Protocol: Preparation of Stock Solution

Obijective: Create a 10 mM Stock Solution (Volume: 1 mL).

Materials Required
e LY 341495 Disodium Salt (verify MW on vial, typically 397.33 g/mol ).[1][3]

 Sterile Water (Milli-Q or WFI).
e \ortex mixer.

o Sterile 1.5 mL microcentrifuge tubes.

Step-by-Step Methodology

e Calculation: Use the formula:

[2][4]

o Target: 10 mMin 1 mL.

o Note: It is often more accurate to weigh the entire contents of a 5 mg or 10 mg vial and
adjust the volume of water added.

» Reconstitution:
o If the vial contains 10 mg of LY 341495 Disodium Salt:

o Add 2.52 mL of Sterile Water to the vial to achieve a 10 mM stock.
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o Alternatively: Add 252 uL of water to achieve a 100 mM stock (High Concentration).
e Mixing:

o Vortex moderately for 30-60 seconds.

o The solution should be clear and colorless. If particles persist, sonicate for 10 seconds.
» Aliquoting & Storage:

o Do not store the bulk solution at 4°C.

o Divide into small aliquots (e.g., 50-100 pL) to avoid freeze-thaw cycles.

o Store at -20°C. Stable for up to 1 month in solution; solid powder is stable for >1 year.

Experimental Application Workflows

A. In Vitro (Cell Culture / Slice Recording)
e Working Concentration: Typically 10 nM — 100 nM.

e Dilution: Dilute the aqueous stock (10 mM) directly into the culture medium or ACSF
(Artificial Cerebrospinal Fluid).

o Control: Since the stock is water-based, a simple media/ACSF vehicle control is sufficient
(no DMSO control needed).

B. In Vivo (Rodent Injection)

e Dose Range: 1 — 10 mg/kg (i.p. or s.c.).
e Vehicle: Sterile Saline (0.9% NaCl) or PBS.
e Protocol:
o Dilute the stock solution with sterile saline to the required injection volume.

o Check pH: The disodium salt is alkaline. If the concentration is high (>5 mg/mL), verify pH
is near 7.4. If too basic, adjust carefully with dilute HCI, but usually, physiological buffers
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(PBS) handle the shift.

o Inject immediately after dilution.

Storage

Application

Aliquot - o
| (Avoid Freeze-Thaw) »| Freezeat20°CHl | T,y

|
Weigh Powd Add Sterile W Ve 1 Soni T \' Dilute in Media/Saline Experiment
leigh Powder terile Water fortex / Sonicate \—/ (Working Conc) (In Vivo / In Vitro)
(Disodium Salt) > (Target: 10-100 mM) > (Clear Solution) Immediate Use

Click to download full resolution via product page

Figure 2: Workflow for the preparation, storage, and application of LY 341495.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Solubilization and Handling of LY
341495 Disodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574455/docs#application-note-solubilization-and-
handling-of-ly-341495-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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